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Compound of Interest

Compound Name: 3-Bromo-4-chloroquinolin-6-amine
Cat. No.: B15321435
Get Quote
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Executive Summary: The Trifunctional Scaffold

In the landscape of kinase inhibitor discovery and fragment-based drug design (FBDD), 3-
bromo-4-chloroquinolin-6-amine (CAS: 2792186-32-2) represents a high-value "trifunctional”
scaffold. Unlike simple quinolines, this molecule offers three distinct vectors for orthogonal
functionalization, allowing chemists to rapidly generate diverse libraries around the privileged

quinoline core.

This guide provides a validated synthetic roadmap and chemo-selective functionalization
strategy for this compound. By leveraging the reactivity differences between the C4-chloride
(SNAr labile), C3-bromide (Pd-cross-coupling active), and C6-amine (nucleophilic), researchers
can access complex chemical space efficiently.

Chemical Profile & Specifications
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Property Specification

IUPAC Name 3-Bromo-4-chloroquinolin-6-amine
CAS Number 2792186-32-2

Molecular Formula C9H6BrCIN2

Molecular Weight 257.51 g/mol

Appearance Pale yellow to tan solid

N Soluble in DMSO, DMF; sparingly soluble in
Solubility

DCM
pKa (Calculated) ~3.5 (Quinoline N), ~2.5 (Aniline NH2)
Key Hazards Irritant (Skin/Eye), Acute Tox (Oral)

Synthetic Architecture

The synthesis of 3-bromo-4-chloroquinolin-6-amine is best approached via a Gould-Jacobs
cyclization strategy starting from 4-nitroaniline. This route is preferred over direct halogenation
of quinolin-6-amine due to the need for precise regiocontrol at the C3 and C4 positions.

Retrosynthetic Analysis

The target is disassembled into three key transformations:

» Nitro Reduction: Unmasking the C6-amine late-stage to prevent interference during
halogenation.

o Deoxychlorination: Installing the C4-Cl using phosphorus oxychloride (

).

o Electrophilic Bromination: Installing the C3-Br on the electron-rich 4-hydroxyquinoline
intermediate.

Detailed Synthetic Protocol
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Step 1. Condensation & Cyclization (The Gould-Jacobs Protocol)

e Precursor: 4-Nitroaniline
o Reagent: Diethyl ethoxymethylenemalonate (EMME)
o Solvent: Diphenyl ether (Dowtherm A)

Procedure:

Mix 4-nitroaniline (1.0 eq) and EMME (1.1 eq) and heat to 140°C for 2 hours. Ethanol is
distilled off, yielding the acrylate intermediate.

o Critical Step: Add the acrylate intermediate dropwise to refluxing Dowtherm A (250°C). High
dilution is key to prevent polymerization.

e Stir for 30—60 minutes. The solution will darken.

o Cool to room temperature. Dilute with hexane/diethyl ether to precipitate 6-nitro-4-
hydroxyquinoline. Filter and wash to remove high-boiling solvent.[1]

Step 2: C3-Bromination

e Reagent: Bromine (

) or N-Bromosuccinimide (NBS)

e Solvent: Acetic Acid (

Mechanism: The 4-hydroxyquinoline tautomerizes to the quinolone, activating the C3 position
for electrophilic attack. Procedure:

e Suspend 6-nitro-4-hydroxyquinoline in glacial acetic acid.
e Add bromine (1.05 eq) dropwise at 60°C.

e The product, 3-bromo-4-hydroxy-6-nitroquinoline, typically precipitates upon cooling.
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» Note: Ensure anhydrous conditions to prevent over-bromination.

Step 3: C4-Chlorination (Deoxychlorination)

e Reagent:

(Phosphorus oxychloride)[2]

o Catalyst: DMF (Cat.)

Procedure:

Suspend the Step 2 product in neat

(5-10 volumes).

Add catalytic DMF (creates the reactive Vilsmeier-Haack species).

Reflux (105°C) for 2—4 hours until the solid dissolves and TLC shows conversion.

Quench: Pour carefully onto crushed ice/ammonium hydroxide. (Exothermic!).

Extract with DCM to yield 3-bromo-4-chloro-6-nitroquinoline.

Step 4: Nitro Reduction (Chemoselective)

» Reagent: Iron powder (

) / Ammonium Chloride (

)

o Solvent: Ethanol/Water (4:1)
Why this method? Hydrogenation (

) risks de-halogenating the C3-Br and C4-CI. Iron reduction is chemoselective for the nitro
group. Procedure:

» Dissolve the nitro-quinoline in EtOH/Water. Add
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(5 eq) and Iron powder (5 eq).

e Heat to 80°C with vigorous stirring for 1-2 hours.
« Filter hot through Celite to remove iron oxides.

o Concentrate and recrystallize (typically from Ethanol/Hexane) to yield the final 3-bromo-4-
chloroquinolin-6-amine.

Visualization: Synthetic Pathway[4][5]
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Caption: Step-wise synthesis of 3-Bromo-4-chloroquinolin-6-amine via the Gould-Jacobs
protocol.

Chemo-Selective Functionalization Strategy
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The power of this scaffold lies in the reactivity hierarchy. You must sequence your reactions to
avoid side products.

Reactivity Hierarchy

e C4-Chloride: Most reactive. Susceptible to

(Nucleophilic Aromatic Substitution) with amines, phenols, or thiols.

o Condition: Mild heat (60-80°C), alcohol solvent.

o C6-Amine: Nucleophilic.[3] Can be acylated, alkylated, or converted to a urea/sulfonamide.
o Condition: Standard amide coupling (HATU/DIPEA) or reductive amination.

o C3-Bromide: Least reactive. Requires Pd-catalysis (Suzuki, Sonogashira, Buchwald).
o Condition:

or Pd-XPhos, Base, Heat (>90°C).

Recommended Workflow (SAR Generation)

To generate a library of kinase inhibitors:

o Step A (C4-Substitution): React the scaffold with an aniline (e.g., 3-chloro-4-fluoroaniline) to
install the "hinge binder" or "solvent front" moiety. The C3-Br and C6-NH2 will remain intact.

o Step B (C6-Capping): Acylate the C6-amine with an acryloyl chloride (for covalent inhibitors)
or a solubilizing tail.

o Step C (C3-Coupling): (Optional) Perform a Suzuki coupling at C3 to fill the "gatekeeper"
pocket.

Visualization: Functionalization Logic
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Caption: Orthogonal reactivity map allowing sequential modification at C4, C6, and C3
positions.

Safety & Handling
o Halogenated Quinolines: Often skin sensitizers. Handle in a fume hood with nitrile gloves.

o POCI3 Residues: Ensure the C4-chlorination step is fully quenched. Residual phosphorus
oxychloride can react violently with moisture or alcohols in subsequent steps.

o Waste Disposal: Segregate halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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